2-fluorobenzyl 4-(aminosulfonyl)benzoate

• IUPAC Name: (2-fluorophenyl)methyl 4-sulfamoylbenzoate
• InChI: InChI=1S/C14H12FNO4S/c15-13-4-2-1-3-11(13)9-20-14(17)10-5-7-12(8-6-10)21(16,18)19/h1-8H,9H2,(H2,16,18,19)
• InChI Key: QCTSSKNWSLRGOL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)COC(=O)C2=CC=C(C=C2)S(=O)(=O)N)F
• Molecular Formula: C14H12FNO4S
• Molecular Weight: 309.31 g/mol

Description

“2-fluorobenzyl 4-(aminosulfonyl)benzoate” is likely a compound that contains a benzyl group (a benzene ring attached to a CH2 group), a fluorine atom attached to the benzyl group, an aminosulfonyl group (a sulfur atom double-bonded to two oxygen atoms and single-bonded to a nitrogen atom), and a benzoate group (a benzene ring attached to a carbonyl group, which is attached to an oxygen atom) .

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the introduction of the fluorine atom, the aminosulfonyl group, and the benzoate group onto the benzyl group. This could potentially be achieved through various organic reactions such as nucleophilic aromatic substitution, sulfonation, and esterification.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined by techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry.

Chemical Reactions Analysis

The compound could potentially undergo various chemical reactions, depending on the conditions and reagents used. For example, the benzene rings could undergo electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be determined by techniques such as infrared (IR) spectroscopy, ultraviolet-visible (UV-Vis) spectroscopy, and melting point determination.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were to be used as a drug, its mechanism of action would depend on how it interacts with biological molecules in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. It’s always important to refer to the Safety Data Sheet (SDS) for specific compounds to understand their potential hazards and safety precautions.